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Compound of Interest

Compound Name: ethyl 9H-xanthene-9-carboxylate

Cat. No.: B1594965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 9H-xanthene-9-carboxylate is a derivative of the versatile heterocyclic

compound, xanthene. The xanthene core and its derivatives have garnered significant interest

in medicinal chemistry due to their wide range of biological activities, including neuroprotective,

antitumor, antimicrobial, and antidiabetic properties.[1][2] This technical guide provides a

detailed overview of the synthesis, physicochemical properties, and potential biological

relevance of ethyl 9H-xanthene-9-carboxylate, based on available scientific literature. While

specific experimental data for the ethyl ester is limited, this guide consolidates information on

its parent compound, xanthene-9-carboxylic acid, and closely related derivatives to provide a

valuable resource for researchers.

Physicochemical Properties
While extensive experimental data for ethyl 9H-xanthene-9-carboxylate is not readily

available in the public domain, some of its key physicochemical properties have been reported.
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Property Value Reference

CAS Number 7401-03-8 [3]

Molecular Formula C₁₆H₁₄O₃ [3]

Molecular Weight 254.28 g/mol [3]

Melting Point 67 °C

Synthesis of Ethyl 9H-Xanthene-9-Carboxylate
A detailed, specific experimental protocol for the synthesis of ethyl 9H-xanthene-9-
carboxylate is not explicitly described in the reviewed literature. However, a plausible and

widely accepted synthetic route involves a two-step process:

Synthesis of the precursor, 9H-xanthene-9-carboxylic acid, from xanthone.

Esterification of 9H-xanthene-9-carboxylic acid with ethanol.

The following diagram illustrates the proposed synthetic workflow:

Xanthone 9H-XantheneHuang-Minlon Reduction 9H-Xanthene-9-carboxylic Acid

1. n-BuLi
2. CO₂ Ethyl 9H-xanthene-9-carboxylate

Fischer Esterification
(Ethanol, H⁺ catalyst)

Click to download full resolution via product page

Caption: Proposed synthesis workflow for ethyl 9H-xanthene-9-carboxylate.

Experimental Protocols
Step 1: Synthesis of 9H-Xanthene-9-carboxylic Acid from Xanthone

This procedure is based on a patented method and involves a Huang-Minlon reduction

followed by carboxylation.[4]

a) Huang-Minlon Reduction of Xanthone to 9H-Xanthene:
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Materials: Xanthone, hydrazine hydrate, potassium hydroxide, diethylene glycol.

Procedure:

A mixture of xanthone, hydrazine hydrate, and potassium hydroxide in diethylene glycol is

heated to reflux.

The reaction mixture is stirred at reflux for a specified period to ensure complete reduction

of the ketone to a methylene group.

After cooling, the reaction mixture is poured into water and the precipitated product, 9H-

xanthene, is collected by filtration.

The crude product can be purified by recrystallization from a suitable solvent like ethanol.

b) Carboxylation of 9H-Xanthene:

Materials: 9H-xanthene, n-butyllithium (n-BuLi), dry carbon dioxide (CO₂), anhydrous

tetrahydrofuran (THF), hydrochloric acid.

Procedure:

9H-xanthene is dissolved in anhydrous THF under an inert atmosphere (e.g., argon or

nitrogen).

The solution is cooled to a low temperature (typically -78 °C).

A solution of n-butyllithium in hexanes is added dropwise to the cooled solution, leading to

the formation of the xanthenide anion.

Dry carbon dioxide gas is then bubbled through the solution. The CO₂ reacts with the

anion to form the carboxylate salt.

The reaction is quenched by the addition of water.

The aqueous layer is separated and acidified with hydrochloric acid to precipitate the

product, 9H-xanthene-9-carboxylic acid.
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The solid product is collected by filtration, washed with water, and dried.

Step 2: Fischer Esterification of 9H-Xanthene-9-carboxylic Acid

This is a general and widely used method for the synthesis of esters from carboxylic acids and

alcohols.[5][6][7][8]

Materials: 9H-xanthene-9-carboxylic acid, absolute ethanol, a strong acid catalyst (e.g.,

sulfuric acid or p-toluenesulfonic acid).

Procedure:

9H-xanthene-9-carboxylic acid is dissolved or suspended in a large excess of absolute

ethanol.

A catalytic amount of a strong acid is added to the mixture.

The reaction mixture is heated to reflux for several hours to drive the equilibrium towards

the formation of the ester. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

After the reaction is complete, the excess ethanol is removed by distillation under reduced

pressure.

The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with a

saturated sodium bicarbonate solution to remove any unreacted acid, followed by washing

with brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated to yield the crude ethyl 9H-xanthene-9-carboxylate.

The product can be further purified by column chromatography on silica gel or by

recrystallization.

Spectroscopic Data (Reference Compounds)
Specific spectroscopic data for ethyl 9H-xanthene-9-carboxylate is not available in the

reviewed literature. However, the data for the parent acid and the methyl ester can serve as a
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useful reference for characterization.

Table 1: ¹H and ¹³C NMR Data for 9H-Xanthene-9-carboxylic Acid

Nucleus Chemical Shift (δ, ppm) Reference

¹H NMR Data not available

¹³C NMR Data not available

Table 2: Spectroscopic Data for Methyl 9H-Xanthene-9-carboxylate

Data Type Key Features Reference

¹H NMR

A spectrum is available on

PubChem, showing

characteristic aromatic and

methyl ester proton signals.

[9]

Crystal Data

The crystal structure has been

determined, revealing a folded

xanthone unit with a dihedral

angle of 24.81 (9)° between

the benzene rings.

[10]

Table 3: IR and Mass Spectrometry Data for 9H-Xanthene-9-carboxylic Acid

Data Type Key Features Reference

IR Spectrum

An ATR-IR spectrum is

available on PubChem,

showing characteristic O-H

and C=O stretches.

[5]

Mass Spectrum

The mass spectrum (electron

ionization) is available in the

NIST WebBook.
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Biological Activities of Xanthene Derivatives
While the biological activity of ethyl 9H-xanthene-9-carboxylate has not been specifically

reported, the broader class of xanthene derivatives exhibits a wide array of pharmacological

effects.[1][2] These activities provide a strong rationale for the investigation of novel xanthene

compounds in drug discovery.

Anticancer and Anti-inflammatory Activity: Certain xanthene and thioxanthene derivatives

have been evaluated for their potential as anticancer and anti-inflammatory agents.[11][12]

AMPK Activation and Glucose Uptake: Some amide derivatives of 9H-xanthene-9-carboxylic

acid have been identified as activators of 5' AMP-activated protein kinase (AMPK).[1]

Activation of AMPK is a key therapeutic target for metabolic diseases like type 2 diabetes.

These compounds were shown to increase glucose uptake in myotubes.

LKB1-Dependent AMPK Activation Pathway
The mechanism of AMPK activation by some xanthene derivatives has been shown to be

dependent on the upstream kinase, LKB1.
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Caption: LKB1-dependent AMPK activation by certain xanthene derivatives.

Conclusion
Ethyl 9H-xanthene-9-carboxylate is a molecule of interest within the broader family of

biologically active xanthene derivatives. While specific experimental data on its synthesis,

characterization, and biological activity is currently limited in the public literature, this guide

provides a comprehensive framework for its investigation. The detailed synthetic protocol for its

precursor, 9H-xanthene-9-carboxylic acid, combined with standard esterification methods,

offers a clear path for its preparation. The known biological activities of related xanthene

derivatives, particularly in the context of metabolic diseases and oncology, suggest that ethyl
9H-xanthene-9-carboxylate and its analogues are promising candidates for further research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1594965?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594965?utm_src=pdf-body
https://www.benchchem.com/product/b1594965?utm_src=pdf-body
https://www.benchchem.com/product/b1594965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and development in the pharmaceutical sciences. This guide serves as a foundational resource

to stimulate and support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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